Cas no 897471-80-6 (1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one)

• Product Name: 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one
• CAS No: 897471-80-6
• MF: C₁₆H₂₀ClN₃OS
• MW: 337.86750125885
• CID: 5485676
• Update Time: 2025-05-26

1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-[4-(6-chloro-2-benzothiazolyl)-1-piperazinyl]-
• 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one

• Inchi： 1S/C16H20ClN3OS/c1-2-3-4-15(21)19-7-9-20(10-8-19)16-18-13-6-5-12(17)11-14(13)22-16/h5-6,11H,2-4,7-10H2,1H3
• InChI Key： LRLURLCMZHCHSB-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(Cl)C=C3S2)CC1)(=O)CCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one

Comprehensive Overview of 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one (CAS No. 897471-80-6)

The compound 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one (CAS No. 897471-80-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a benzothiazole core and a piperazine moiety, this compound is widely explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for highly selective small molecules like 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one has surged due to advancements in precision medicine and computational drug design. The compound’s chloro-substituted benzothiazole group enhances its binding affinity to biological targets, making it a candidate for treating inflammatory and neurodegenerative diseases. This aligns with growing public interest in Alzheimer’s research and anti-aging therapeutics, topics frequently searched in academic and healthcare forums.

The synthesis of CAS No. 897471-80-6 involves multi-step organic reactions, including N-alkylation and cyclocondensation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity. These methodologies resonate with industry professionals searching for quality control protocols or scale-up strategies in chemical manufacturing.

From an industrial perspective, 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one is also investigated for its potential in crop protection formulations. Its heterocyclic framework exhibits pesticidal properties, addressing the global need for sustainable agriculture solutions—a hot topic among environmentalists and agribusinesses. This dual applicability in pharma and agrochemistry underscores its versatility.

Safety and regulatory compliance are paramount when handling CAS No. 897471-80-6. While not classified as hazardous, proper laboratory practices must be followed to mitigate risks. Researchers often query material safety data sheets (MSDS) and storage conditions for such compounds, reflecting the importance of transparency in chemical management.

In conclusion, 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one represents a compelling case study in modern chemical innovation. Its multifaceted applications and alignment with trending scientific inquiries—such as drug repurposing and green chemistry—make it a subject of enduring relevance. Future studies may further elucidate its mechanistic pathways and commercial viability.